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Compound of Interest

Compound Name: C13H14BrN304

Cat. No.: B12631142

Audience: Researchers, scientists, and drug development professionals.

Introduction

DNA intercalation is a critical mechanism of action for numerous therapeutic agents, particularly
in the field of oncology.[1][2][3][4] Intercalators are typically small, planar, aromatic molecules
that insert themselves between the base pairs of the DNA double helix.[5][6][7] This interaction
can lead to significant conformational changes in the DNA structure, subsequently interfering
with essential cellular processes like DNA replication and transcription, ultimately triggering cell
cycle arrest and apoptosis.[8][9] The evaluation of a compound's ability to intercalate with DNA
is, therefore, a fundamental step in the discovery and development of new therapeutic entities.

This document provides a detailed protocol for assessing the DNA intercalation potential of the
novel small molecule C13H14BrN304. The described methodologies include fluorescence
spectroscopy-based displacement assays, UV-Visible spectroscopic titration, and viscometry to
provide a comprehensive characterization of the compound's DNA binding mode.

Experimental Principles and Workflows

The investigation of C13H14BrN304's interaction with DNA will follow a multi-faceted approach
to robustly determine its binding mode. The overall experimental workflow is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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